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Compound Focus: Nvp-adw742

CAS No.: 475488-23-4

Cat. No.: S548342

Get Quote

The following table consolidates key physical property and storage data for NVP-ADW742 from multiple

supplier sources [1] [2] [3].

Property Specification Notes / Source

Molecular Weight 453.58 g/mol [1] [2] [3]

Cas No. 475488-23-4 [1] [2] [3]

Purity >99% (e.g., 99.30%,
99.73%)

Batch-dependent [1] [2]

Recommended
Powder Storage

Desiccate at -20°C [1] [3] [4]

Solubility in DMSO ~10-22 mg/mL (22.04
- 48.5 mM)

Varies by batch and solvent age. "Moisture-
absorbing DMSO reduces solubility" - use fresh

DMSO [1] [2] [3].

Solubility in Ethanol ~12-20 mg/mL (26.45

- 44.0 mM)

[2] [3] [4]

Solubility in Water Insoluble [2] [3] [4]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548342?utm_src=pdf-body
https://www.smolecule.com/products/s548342?utm_src=pdf-interest
https://www.smolecule.com/products/s548342?utm_src=pdf-body
https://www.medchemexpress.com/NVP-ADW742.html?srsltid=AfmBOopyzTnmzr41VnaTPFPkJ_URfCqxfBsMo32y13DiwcvHxzwpTQam
https://www.selleckchem.com/products/NVP-ADW742.html
https://www.selleckchem.com/datasheet/NVP-ADW742-S108804-DataSheet.html
https://www.medchemexpress.com/NVP-ADW742.html?srsltid=AfmBOopyzTnmzr41VnaTPFPkJ_URfCqxfBsMo32y13DiwcvHxzwpTQam
https://www.selleckchem.com/products/NVP-ADW742.html
https://www.selleckchem.com/datasheet/NVP-ADW742-S108804-DataSheet.html
https://www.medchemexpress.com/NVP-ADW742.html?srsltid=AfmBOopyzTnmzr41VnaTPFPkJ_URfCqxfBsMo32y13DiwcvHxzwpTQam
https://www.selleckchem.com/products/NVP-ADW742.html
https://www.selleckchem.com/datasheet/NVP-ADW742-S108804-DataSheet.html
https://www.medchemexpress.com/NVP-ADW742.html?srsltid=AfmBOopyzTnmzr41VnaTPFPkJ_URfCqxfBsMo32y13DiwcvHxzwpTQam
https://www.selleckchem.com/products/NVP-ADW742.html
https://www.medchemexpress.com/NVP-ADW742.html?srsltid=AfmBOopyzTnmzr41VnaTPFPkJ_URfCqxfBsMo32y13DiwcvHxzwpTQam
https://www.selleckchem.com/datasheet/NVP-ADW742-S108804-DataSheet.html
https://www.biocrick.com/NVP-ADW742-BCC4553.html
https://www.medchemexpress.com/NVP-ADW742.html?srsltid=AfmBOopyzTnmzr41VnaTPFPkJ_URfCqxfBsMo32y13DiwcvHxzwpTQam
https://www.selleckchem.com/products/NVP-ADW742.html
https://www.selleckchem.com/datasheet/NVP-ADW742-S108804-DataSheet.html
https://www.selleckchem.com/products/NVP-ADW742.html
https://www.selleckchem.com/datasheet/NVP-ADW742-S108804-DataSheet.html
https://www.biocrick.com/NVP-ADW742-BCC4553.html
https://www.selleckchem.com/products/NVP-ADW742.html
https://www.selleckchem.com/datasheet/NVP-ADW742-S108804-DataSheet.html
https://www.biocrick.com/NVP-ADW742-BCC4553.html
https://www.smolecule.com/products/s548342?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Stock Solution & In Vivo Formulation Guide

This table outlines standard protocols for preparing stock and working solutions of NVP-ADW742.

Application Solvent
Typical
Concentration

Storage & Stability Source

In Vitro Stock DMSO 10 - 22 mg/mL -80°C for 2 years; -20°C for 1
year. Aliquot to avoid repeated
freeze-thaw cycles.

[1] [3]

In Vivo
(Solution)

5% DMSO + 40%
PEG300 + 5%

Tween 80 + 50%
ddH₂O

1.1 mg/mL (2.43
mM)

Prepared solution should be
used immediately for optimal

results.

[2] [3]

In Vivo
(Suspension)

CMC-Na solution ≥5 mg/mL Mix evenly to obtain a
homogeneous suspension.

[2] [3]

Experimental Workflow for Storage and Use

The diagram below illustrates the key decision points for handling NVP-ADW742 based on the information

above.
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Storage Condition

Select Solvent System

Preparation & Handling

Start: NVP-ADW742 Powder

Store powder at -20°C
in a desiccator

In Vitro: DMSO In Vivo Formulation

Warm & briefly sonicate
if needed for dissolution

Prepare fresh
Use immediately

Aliquot stock solution

Click to download full resolution via product page

Key Technical Notes for Troubleshooting

Solubility Issues: If you encounter difficulties dissolving NVP-ADW742 in DMSO, gently warm the
tube to 37°C and use a brief session in an ultrasonic bath to aid dissolution [4].

Solution Stability: While stock solutions in DMSO are stable for long periods when stored properly,
in vivo formulations (especially suspensions) should be prepared freshly and used on the same day

to ensure stability and accurate dosing [2] [3].
Quality Note: Selleckchem indicates that slight batch-to-batch variations in solubility are normal and

are due to their in-house testing [3].
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Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Storage & Solubility Specifications]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b548342#nvp-adw742-storage-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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Phone: (512) 262-9938
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